Cas no 742698-39-1 (Benzoic acid, 4-(1-methylpentyl)-)

• Product Name: Benzoic acid, 4-(1-methylpentyl)-
• CAS No: 742698-39-1
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1770040
• Update Time: 2024-11-27

Benzoic acid, 4-(1-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-methylpentyl)-

• Inchi： 1S/C13H18O2/c1-3-4-5-10(2)11-6-8-12(9-7-11)13(14)15/h6-10H,3-5H2,1-2H3,(H,14,15)
• InChI Key： JHEMQNSMPUFIEF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C(C)CCCC)C=C1

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 319.5±21.0 °C(Predicted)
• pka: 4.35±0.10(Predicted)